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Compound of Interest

Compound Name: Disperse Red 362

L  Get Quote

Cat. No.: B1176498

Disclaimer: This document provides a summary of the currently available toxicological data and
safety information for Disperse Red 362. It is intended for researchers, scientists, and drug
development professionals. A comprehensive toxicological profile for this substance is not
available in the public domain. Therefore, this guide highlights the existing data and significant
knowledge gaps, urging a cautious approach to its handling and use.

Chemical Identification

Disperse Red 362 is a disperse dye used in the textile industry.[1] Its identification details are
as follows:

Identifier Value

Chemical Name C.l. Disperse Red 362

Disperse Fluorescent Red BG, Brilliant Pink

Synonyms FBS, Disperse Fluorescent Pink BG[1]
CAS Number 158129-94-3[1]

Secondary CAS Number 52372-36-8

Molecular Formula C23H18N402[2]

EINECS Number

605-131-2[1]
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Toxicological Data Summary

A thorough review of scientific literature and safety data repositories reveals a significant lack of
specific quantitative toxicological data for Disperse Red 362. The majority of available
information is qualitative and derived from general safety data sheets for disperse dyes.

According to a limited number of notifications to the ECHA C&L Inventory, Disperse Red 362
does not meet the criteria for GHS hazard classification.[3] However, this is based on a small
number of reports and may not be comprehensive.

General safety information for similar dyes suggests that Disperse Red 362 may pose the
following hazards:

» Skin Irritation: May cause skin irritation in sensitive individuals upon prolonged or repeated
contact.[4]

» Eye Irritation: May cause eye irritation.[4]
» Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[4]
¢ Ingestion: May be harmful if swallowed, potentially causing gastrointestinal irritation.[5]

Data Gap: There is no publicly available data on acute toxicity (e.g., LD50), repeated dose
toxicity (e.g., NOAEL), genotoxicity, carcinogenicity, or reproductive toxicity specifically for
Disperse Red 362.

Hazard Information Overview

The following table summarizes the potential hazards associated with Disperse Red 362,
based on general information for disperse and acid dyes. It is crucial to note that this
information is not specific to Disperse Red 362 and should be interpreted with caution.
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Hazard

Description

Source

Acute Oral Toxicity

May be harmful if swallowed.

[4]115]

Skin Corrosion/Irritation

May cause skin irritation in

sensitive individuals.

[4]

Serious Eye Damage/Irritation

May cause eye irritation.

[4]

Respiratory/Skin Sensitization

Some disperse dyes are
known skin sensitizers.[6][7][8]
The potential for Disperse Red
362 to cause sensitization is

unknown.

Germ Cell Mutagenicity

Data not available. Some azo
dyes have shown mutagenic
potential in certain test
systems.[9][10]

Carcinogenicity

Data not available. Some
disperse dyes have been

classified as carcinogenic.[7]

Reproductive Toxicity

Data not available.

[5]

Context from Related Disperse Dyes

While direct data on Disperse Red 362 is lacking, studies on other disperse dyes can provide

some context on the potential toxicological profile of this class of compounds. It is imperative to

understand that these findings are not directly applicable to Disperse Red 362.

e Disperse Red 1: Has been shown to have toxic and genotoxic effects in some studies.[9][11]

It is also considered a moderate skin sensitizer.[12]

» Disperse Yellow 3: Has been concluded to be a carcinogen in male rats and female mice in a

study by the National Toxicology Program (NTP).[13]

o D&C Red No. 36: A study on this cosmetic dye did not find it to be carcinogenic in Wistar rats
under the tested conditions.[14][15]
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e General Concerns for Azo Dyes: Azo dyes can be reduced to aromatic amines by intestinal
microflora or liver enzymes, and some of these breakdown products may have mutagenic or
carcinogenic properties.[9]

Experimental Protocols

Due to the absence of specific toxicological studies for Disperse Red 362 in the public domain,
no experimental protocols can be cited. General methodologies for toxicological testing of dyes
can be found in guidelines from organizations such as the OECD (Organisation for Economic
Co-operation and Development).

Safety Precautions and Hazard Management

Given the significant data gaps for Disperse Red 362, a precautionary approach is essential.
The following logical workflow outlines the potential hazards and recommended safety

measures.
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Caption: Potential Hazard and Safety Management Workflow for Disperse Red 362.
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Conclusion

The available information on the toxicology and safety of Disperse Red 362 is very limited.
While some general hazards associated with disperse dyes can be inferred, the lack of specific
guantitative data necessitates a high degree of caution when handling this substance. Further
toxicological studies are required to establish a comprehensive safety profile for Disperse Red
362. Until such data is available, it is recommended to treat this compound as potentially
hazardous and to implement stringent safety protocols to minimize exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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